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Compound of Interest

Compound Name: 2,4-Dihydroxybenzoic Acid

Cat. No.: B146680

A comprehensive guide to the spectroscopic signatures of 2,4-Dihydroxybenzoic acid and its
structural isomers, providing researchers, scientists, and drug development professionals with
essential data for identification and characterization.

In the realm of organic chemistry and drug development, the precise identification of molecular
structure is paramount. Isomers, compounds with the same molecular formula but different
arrangements of atoms, often exhibit distinct physical, chemical, and biological properties. This
guide offers a detailed spectroscopic comparison of 2,4-Dihydroxybenzoic acid and its five
isomers: 2,3-, 2,5-, 2,6-, 3,4-, and 3,5-Dihydroxybenzoic acid. By examining their unique
fingerprints across various analytical techniques—UV-Vis, IR, NMR, and Mass Spectrometry—
we provide a foundational resource for their differentiation.

Structural Isomers of Dihydroxybenzoic Acid

The six isomers of dihydroxybenzoic acid (C7HeOa4) share the same molecular weight but differ
in the substitution pattern of the two hydroxyl groups on the benzoic acid framework. These
structural nuances lead to distinct electronic and vibrational properties, which are reflected in
their spectroscopic data.
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 To cite this document: BenchChem. [A Spectroscopic Showdown: Unraveling the Isomers of
Dihydroxybenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146680#spectroscopic-comparison-of-2-4-
dihydroxybenzoic-acid-and-its-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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